Cas no 70934-09-7 (2-amino-6,7,8,9-tetrahydro-11H-pyrido2,1-bquinazolin-11-one)

2-Amino-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazolin-11-one is a heterocyclic compound featuring a fused pyrido-quinazolinone scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid polycyclic framework enhances binding affinity in target interactions, particularly in the development of kinase inhibitors and CNS-active agents. The amino group at the 2-position allows for further functionalization, enabling diverse derivatization for structure-activity studies. High purity grades ensure reproducibility in synthetic applications. The compound’s stability under standard conditions facilitates handling and storage, while its solubility profile supports use in both organic and aqueous reaction systems. Suitable for exploratory medicinal chemistry and lead optimization.
2-amino-6,7,8,9-tetrahydro-11H-pyrido2,1-bquinazolin-11-one structure
70934-09-7 structure
Product Name:2-amino-6,7,8,9-tetrahydro-11H-pyrido2,1-bquinazolin-11-one
CAS No:70934-09-7
MF:C12H13N3O
MW:215.251122236252
CID:4154977
PubChem ID:13545942
Update Time:2025-05-20

2-amino-6,7,8,9-tetrahydro-11H-pyrido2,1-bquinazolin-11-one Chemical and Physical Properties

Names and Identifiers

    • 11H-Pyrido[2,1-b]quinazolin-11-one, 2-amino-6,7,8,9-tetrahydro-
    • 2-amino-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one
    • 2-amino-6,7,8,9-tetrahydro-11H-pyrido2,1-bquinazolin-11-one
    • 2-amino-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazolin-11-one
    • G53715
    • VCA93409
    • 2-AMINO-6H,7H,8H,9H-PYRIDO[2,1-B]QUINAZOLIN-11-ONE
    • 70934-09-7
    • F1907-1600
    • EN300-157513
    • CHEMBL4964856
    • CS-0235493
    • AKOS021721005
    • 2-amino-6,7,8,9-tetrahydropyrido[2,1-b]quinazolin-11-one
    • Z1509396964
    • Inchi: 1S/C12H13N3O/c13-8-4-5-10-9(7-8)12(16)15-6-2-1-3-11(15)14-10/h4-5,7H,1-3,6,13H2
    • InChI Key: WMQSVFKRMXLMQI-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(N)C=C2)C(=O)N2CCCCC=12

Computed Properties

  • Exact Mass: 215.105862047Da
  • Monoisotopic Mass: 215.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58.7Ų

2-amino-6,7,8,9-tetrahydro-11H-pyrido2,1-bquinazolin-11-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A639350-10mg
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$ 50.00 2022-06-07
TRC
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$ 230.00 2022-06-07
Chemenu
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Enamine
EN300-157513-0.05g
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Enamine
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Additional information on 2-amino-6,7,8,9-tetrahydro-11H-pyrido2,1-bquinazolin-11-one

Comprehensive Overview of 2-amino-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazolin-11-one (CAS No. 70934-09-7)

The compound 2-amino-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazolin-11-one, identified by its CAS number 70934-09-7, is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. This structurally unique compound belongs to the quinazolinone family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both amino and tetrahydro functional groups in its framework enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the scientific community has shown growing interest in quinazolinone derivatives due to their wide range of applications, particularly in drug discovery. Researchers are actively exploring the pharmacological properties of 2-amino-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazolin-11-one, with preliminary studies suggesting potential roles in modulating enzyme activity and receptor binding. Its structural similarity to other bioactive heterocyclic compounds has sparked investigations into its possible use in developing novel therapeutic agents.

The synthesis of CAS 70934-09-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, confirming its molecular structure and assessing its quality. These rigorous analytical procedures are crucial for maintaining the compound's integrity in research applications.

From a commercial perspective, 2-amino-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazolin-11-one is primarily supplied to research institutions and pharmaceutical companies engaged in medicinal chemistry projects. The compound's market availability has increased in response to the rising demand for specialized chemical building blocks in drug development pipelines. Suppliers typically offer this material in various quantities, from milligram to kilogram scales, to accommodate different research needs.

Current trends in pharmaceutical research emphasize the importance of structure-activity relationship (SAR) studies, where compounds like 70934-09-7 serve as valuable scaffolds for molecular modification. Scientists are particularly interested in how subtle changes to the pyrido-quinazolinone core might influence biological activity, potentially leading to more potent or selective drug candidates. This approach aligns with the broader industry focus on precision medicine and targeted therapies.

Environmental and safety considerations for handling 2-amino-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazolin-11-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage typically requires protection from moisture and extreme temperatures to maintain stability over extended periods.

The future research directions for CAS 70934-09-7 may include exploration of its potential in central nervous system (CNS) disorders, given the structural features shared with known neuroactive compounds. Additionally, its application in cancer research warrants investigation, as similar quinazoline derivatives have demonstrated antiproliferative effects in various cell lines. These potential applications position the compound as an interesting subject for further study in multiple therapeutic areas.

For researchers seeking detailed technical information about 2-amino-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazolin-11-one, comprehensive datasheets are available from reputable chemical suppliers. These documents typically include physical-chemical properties, spectral data, and handling recommendations. The compound's growing importance in medicinal chemistry suggests that its applications and derivatives will continue to be an active area of research in the coming years.

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